Cas no 2840-00-8 (4-Amino-3,5-dichlorodifluoropyridine)

• Product Name: 4-Amino-3,5-dichlorodifluoropyridine
• CAS No: 2840-00-8
• MF: C₅H₂Cl₂F₂N₂
• MW: 198.985585689545
• MDL: MFCD00011574
• CID: 43477
• PubChem ID: 76089
• Update Time: 2025-04-18

4-Amino-3,5-dichlorodifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dichloro-2,6-difluoropyridine
• 2,6-Dichloro-3,5-Difluoro-4-Aminopyridine
• 3,5-dichloro-4-amino-2,6-difluoropyridine
• 4-Amino-3,5-dichlorodifluoropyridine
• 1-AMINO-2,6-DICHLORO-3,5-DIFLUOROBENZENE
• 2,6-Difluoro-3,5-dichloro-4-aminopyridine
• 3,5-dichloro-2,6-difluoropyridin-4-amine
• 3,5-Dichloro-2,6-difluoro-4-pyridinamine
• AC-22561
• AKOS005064014
• MFCD00011574
• STR06077
• EINECS 220-630-1
• AMY28257
• SY062880
• 4-Pyridinamine, 3,5-dichloro-2,6-difluoro-
• 3,5-Dichloro-2,6-Difluoro-4-Aminopyridine
• CS-0113069
• EN300-37174
• BEGINUFBBRTGBH-UHFFFAOYSA-N
• FT-0634514
• A26082
• BDBM626160
• NS00048638
• W-107046
• 2840-00-8
• DTXSID7062665
• SCHEMBL3569028
• 3,5-Dichloro-2,6-difluoro-4-pyridinamine; 3,5-Dichloro-4-amino-2,6-difluoropyridine
• DB-011269
• 3,5-Dichloro-2,6-difluoro-pyridin-4-amine
• 3,5-Dichloro-2,6-difluoro-4-pyridinamine; (3,5-Dichloro-2,6-difluoropyridin-4-yl)amine; 2,6-Difluoro-3,5-dichloro-4-aminopyridine; 3,5-Dichloro-2,6-difluoropyrid-4-ylamine; 4-Amino-3,5-dichloro-2,6-difluoropyridine;

• MDL： MFCD00011574
• Inchi： 1S/C5H2Cl2F2N2/c6-1-3(10)2(7)5(9)11-4(1)8/h(H2,10,11)
• InChI Key： BEGINUFBBRTGBH-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1N)Cl)F)F

Computed Properties

• Exact Mass: 197.95600
• Monoisotopic Mass: 197.9563098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 112-114 ºC
• Boiling Point: 281.7±35.0 °C at 760 mmHg
• Flash Point: 124.2±25.9 °C
• PSA: 38.91000
• LogP: 2.83000
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Amino-3,5-dichlorodifluoropyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9
• WGK Germany：2
• Hazard Category Code： R21/22;R51/53
• Safety Instruction： S36/37-S61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R21/22; R51/53
• Safety Term：S36/37;S61
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines